Cas no 1261906-15-3 (6-(2-Fluoro-5-methylphenyl)nicotinic acid)
1261906-15-3 structure
Product Name:6-(2-Fluoro-5-methylphenyl)nicotinic acid
CAS No:1261906-15-3
MF:C13H10FNO2
MW:231.222406864166
CID:2762588
PubChem ID:53222817
Update Time:2025-04-21
6-(2-Fluoro-5-methylphenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- MFCD18316991
- 1261906-15-3
- 6-(2-Fluoro-5-methylphenyl)nicotinic acid, 95%
- 6-(2-FLUORO-5-METHYLPHENYL)NICOTINIC ACID
- DTXSID50687163
- 6-(2-Fluoro-5-methylphenyl)nicotinic acid
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- Inchi: 1S/C13H10FNO2/c1-8-2-4-11(14)10(6-8)12-5-3-9(7-15-12)13(16)17/h2-7H,1H3,(H,16,17)
- InChI Key: WOEKXGCMZALCQM-UHFFFAOYSA-N
- SMILES: FC1C=CC(C)=CC=1C1C=CC(C(=O)O)=CN=1
Computed Properties
- Exact Mass: 231.06955672Da
- Monoisotopic Mass: 231.06955672Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.2Ų
6-(2-Fluoro-5-methylphenyl)nicotinic acid Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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